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Compound of Interest

Compound Name: CM-407

Cat. No.: B1192531 Get Quote

This document provides a detailed guide to the Chemical Abstracts Service (CAS) number and

associated synonyms for Poloxamer 407, a widely utilized non-ionic surfactant in the

pharmaceutical and cosmetic industries.[1][2][3] This information is critical for researchers,

scientists, and drug development professionals for accurate identification, regulatory

compliance, and literature review.

Chemical Identification
Poloxamer 407 is a triblock copolymer composed of a central hydrophobic block of

polyoxypropylene flanked by two hydrophilic blocks of polyoxyethylene.[3] This structure

imparts its characteristic surfactant properties.

The CAS number is a unique numerical identifier assigned to every chemical substance,

ensuring unambiguous identification.

Identifier Value

CAS Number 9003-11-6[4][5]

Poloxamer 407 is known by a variety of synonyms and trade names, which are frequently

encountered in scientific literature and commercial products.

Pluronic F-127[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1192531?utm_src=pdf-interest
https://www.bocsci.com/product/poloxamer-407-cas-9003-11-6-303560.html
https://www.specialchem.com/cosmetics/inci-ingredients/poloxamer-407
https://en.wikipedia.org/wiki/Poloxamer_407
https://en.wikipedia.org/wiki/Poloxamer_407
https://www.spectrumchemical.com/poloxamer-407-nf-p1166
https://www.lgcstandards.com/US/en/Poloxamer-407-CRS/p/EPP2164030
https://en.wikipedia.org/wiki/Poloxamer_407
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kolliphor P 407[3]

Synperonic PE/F 127[3]

Poly(ethylene glycol)-block-poly(propylene glycol)-block-poly(ethylene glycol)

Polyoxyethylene-polyoxypropylene copolymer[1]

Lutrol[6]

Monolan[6]

Pluracare F 127[7][8]

Poloxalkol[6]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between Poloxamer 407 and its primary

identifiers.

Poloxamer 407

CAS Number
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Synonyms
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Relationship between Poloxamer 407 and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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